Cas no 1005650-19-0 (Ethyl 2-(4-bromo-1h-pyrazol-1-yl)butanoate)

• Product Name: Ethyl 2-(4-bromo-1h-pyrazol-1-yl)butanoate
• CAS No: 1005650-19-0
• MF: C₉H₁₃BrN₂O₂
• MW: 261.115721464157
• MDL: MFCD04969148
• CID: 1128191
• PubChem ID: 17024862
• Update Time: 2025-04-20

Ethyl 2-(4-bromo-1h-pyrazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-bromo-1h-pyrazol-1-yl)butanoate
• EN300-229344
• MFCD04969148
• D79813
• BBL039323
• CS-0215237
• AKOS000307807
• STK313321
• ethyl 2-(4-bromopyrazol-1-yl)butanoate
• ethyl2-(4-bromo-1H-pyrazol-1-yl)butanoate
• 1005650-19-0
• 2-(4-Bromo-pyrazol-1-yl)-butyric acid ethyl ester

• MDL： MFCD04969148
• Inchi： 1S/C9H13BrN2O2/c1-3-8(9(13)14-4-2)12-6-7(10)5-11-12/h5-6,8H,3-4H2,1-2H3
• InChI Key： MIHACXQYJIOCQM-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C(C(=O)OCC)CC

Computed Properties

• Exact Mass: 260.01604g/mol
• Monoisotopic Mass: 260.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives